![molecular formula C21H20N2O B1205604 2-Naphthalenyl-(4-phenyl-1-piperazinyl)methanone](/img/structure/B1205604.png)
2-Naphthalenyl-(4-phenyl-1-piperazinyl)methanone
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Overview
Description
2-naphthalenyl-(4-phenyl-1-piperazinyl)methanone is a naphthalenecarboxamide.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis and Antiestrogenic Activity : A derivative of 2-Naphthalenyl-(4-phenyl-1-piperazinyl)methanone demonstrated potent antiestrogenic activity in both oral and subcutaneous administration in rats and mice. This compound showed high binding affinity to estrogen receptors, surpassing that of estradiol (Jones et al., 1979).
Apoptosis Inducers Discovery : A series of (naphthalen-4-yl)(phenyl)methanones, related to this compound, were discovered as potent inducers of apoptosis. One of the analogs was highly active in growth inhibition and tubulin polymerization inhibition assays (Jiang et al., 2008).
Enzyme Inhibitory Activity : Derivatives of this compound showed significant enzyme inhibitory activity. One compound demonstrated excellent inhibitory effects against acetyl- and butyrylcholinesterase, with strong activity against Gram-positive and Gram-negative bacterial strains (Hussain et al., 2017).
Material Science and Chemical Synthesis
Thermally Stable Polyamides : A naphthalene-ring containing diamine derivative, related to this compound, was used to prepare novel polyamides. These polyamides exhibited good solubility and stability, with high inherent viscosities and glass transition temperatures (Mehdipour‐Ataei et al., 2005).
Fluorescent Logic Gates : Compounds containing elements of this compound structure were designed as fluorescent logic gates. These compounds showed potential for probing cellular membranes and protein interfaces due to their reconfigurable logic in response to solvent polarity (Gauci & Magri, 2022).
Therapeutic Potential and Drug Delivery
Potential for Alzheimer's Disease : A study explored multifunctional amides, including derivatives of this compound, for their potential in Alzheimer's disease treatment. These compounds showed moderate enzyme inhibition and mild cytotoxicity, indicating their therapeutic potential (Hassan et al., 2018).
Nanocarriers for Drug Delivery : Studies on cannabinoid-derivative loaded poly(lactic-co-glycolic acid) nanoparticles, which can be related to the delivery of compounds like this compound, highlighted their potential in drug delivery with good encapsulation efficiency and no cytotoxicity (Martín-Banderas et al., 2012).
properties
Molecular Formula |
C21H20N2O |
---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
naphthalen-2-yl-(4-phenylpiperazin-1-yl)methanone |
InChI |
InChI=1S/C21H20N2O/c24-21(19-11-10-17-6-4-5-7-18(17)16-19)23-14-12-22(13-15-23)20-8-2-1-3-9-20/h1-11,16H,12-15H2 |
InChI Key |
BSUMYVWBDXAJKX-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4C=C3 |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4C=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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